N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• InChI: InChI=1S/C21H20N6O4/c1-14(28)22-15-6-5-7-16(12-15)23-18(29)13-27-20(31)19(30)26-11-10-25(21(26)24-27)17-8-3-2-4-9-17/h2-9,12H,10-11,13H2,1H3,(H,22,28)(H,23,29)
• InChI Key: BFRHDPZLKUDYNX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C21H20N6O4
• Molecular Weight: 420.4 g/mol

Description

N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H20N6O4 and its molecular weight is 420.429. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

The synthesis of N-(3-acetamidophenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide and its analogs involves complex chemical processes. For example, Berest et al. (2011) describe the synthesis of related compounds through aminolysis of activated thioacetic acids and alkylation of potassium salts with N-cycloalkyl-(cycloalkylaryl)-2-chloroacetamides. The compounds' structures were confirmed using various analytical methods including NMR, LC-MS, and EI-MS (Berest et al., 2011).

Anticancer Activities

Compounds synthesized through these methods have demonstrated significant in vitro anticancer activities. For instance, the same study by Berest et al. (2011) identified compound 4.10 as highly active against non-small cell lung and CNS cancer cell lines, especially HOP-92 and U251 (Berest et al., 2011). Similarly, Kovalenko et al. (2012) reported that compounds with thiazole and thiadiazole fragments exhibited significant cytotoxicity and anticancer activity, particularly against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).

Antimicrobial Activities

Several studies have also explored the antimicrobial potential of these compounds. For example, Bondock et al. (2008) and another study by the same group in the same year synthesized new heterocycles incorporating the antipyrine moiety and evaluated their antimicrobial agents. Their results showed significant antimicrobial activity, suggesting potential applications in combating infections (Bondock et al., 2008a)(Bondock et al., 2008b).